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Compound of Interest

Compound Name: Acid Orange 116

Cat. No.: B12381120

Essential Safety and Handling Guide for Acid
Orange 116

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Acid Orange 116 (CAS No. 12220-10-9) in a laboratory
setting. The information is intended for researchers, scientists, and drug development
professionals to ensure safe and compliant laboratory practices.

Chemical and Physical Properties

Acid Orange 116 is a dark red-orange powder that is soluble in water.[1][2][3] It is utilized in
dyeing processes for wool, polyamide fibers, and blended fabrics.[1][2][4]

Property Value

CAS Number 12220-10-9

Molecular Formula C25H21N4Na0O4S
Molecular Weight 496.51 g/mol
Appearance Dark red-orange powder
Solubility in Water 40 g/L at 60°C
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Hazard Identification and Personal Protective

Equipment (PPE)

While considered non-toxic, direct contact with skin and eyes should be avoided.[5] It is

classified as harmful to aquatic life with long-lasting effects.[6][7] The following PPE is

mandatory when handling Acid Orange 116:

Protection Type

Recommended PPE

Specifications

Eye and Face Protection

Safety Goggles with Side
Shields or a Full-Face Shield

Must conform to EN 166 (EU)
or NIOSH (US) standards.[6] A
face shield should be used in
addition to goggles where
there is a high risk of

splashing.[8]

Skin and Body Protection

Chemical-Resistant Gloves
(Nitrile or Butyl Rubber) and an
Acid-Resistant Lab Coat or
Suit

Nitrile gloves offer good
resistance and grip.[8] An acid-
resistant suit with sealed
seams provides

comprehensive protection.[8]

Respiratory Protection

Approved Dust Respirator or
Full-Face Respirator with Acid

Gas Cartridges

Required if handling produces
excessive dust or if exposure

limits are exceeded.[5][6]

Operational Plan: Step-by-Step Handling Protocol

Preparation:

o Ensure a designated handling area is equipped with an eye bath and washing facilities.[5]

o Verify that all required PPE is in good condition and readily available.

o Review the Safety Data Sheet (SDS) for Acid Orange 116 before commencing work.

Handling:
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[e]

Handle in a well-ventilated area to avoid dust formation.[6]

o

Avoid breathing in dust, mist, gas, or vapors.[6]

[¢]

Prevent direct contact with skin and eyes by wearing the appropriate PPE.[5][6]

[¢]

Use dedicated and clearly labeled equipment for handling Acid Orange 116.

e Accidental Release Measures:
o In case of a spill, evacuate personnel from the immediate area.[6]
o Avoid dust formation during cleanup.[6]

o Collect the spilled material using appropriate tools and place it in a suitable, closed
container for disposal.[9]

o First Aid Measures:

[¢]

If inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen.[6]

[¢]

On skin contact: Immediately remove contaminated clothing and wash the affected area
with soap and plenty of water.[6]

[e]

On eye contact: Rinse eyes with pure water for at least 15 minutes.[6]

[e]

If ingested: Rinse the mouth with water. Do not induce vomiting.[6] In all cases of
exposure, seek medical attention.[6]

Disposal Plan

Proper disposal of Acid Orange 116 and any contaminated materials is crucial to prevent
environmental harm.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.echemi.com/sds/acid-orange-116-pd180521109403.html
https://www.echemi.com/sds/acid-orange-116-pd180521109403.html
https://www.dyespigments.net/assets/files/acid%20dyes/ACID%20ORANGE%20116.pdf
https://www.echemi.com/sds/acid-orange-116-pd180521109403.html
https://www.benchchem.com/product/b12381120?utm_src=pdf-body
https://www.echemi.com/sds/acid-orange-116-pd180521109403.html
https://www.echemi.com/sds/acid-orange-116-pd180521109403.html
https://www.chemicalbook.com/msds/acid-orange-74.pdf
https://www.echemi.com/sds/acid-orange-116-pd180521109403.html
https://www.echemi.com/sds/acid-orange-116-pd180521109403.html
https://www.echemi.com/sds/acid-orange-116-pd180521109403.html
https://www.echemi.com/sds/acid-orange-116-pd180521109403.html
https://www.echemi.com/sds/acid-orange-116-pd180521109403.html
https://www.benchchem.com/product/b12381120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Type Disposal Method

Recycle or rework if feasible. Otherwise,
Unused Product incinerate at an authorized facility or treat at an

acceptable waste treatment facility.[5]

_ _ Incinerate or treat at an acceptable waste
Contaminated Packaging .
treatment facility.[5]

) Dispose of as hazardous waste in a suitable,
Contaminated Labware and PPE ]
closed, and clearly labeled container.[9][10]

All hazardous waste containers must be clearly labeled with "HAZARDOUS WASTE" and the
chemical name.[10] Containers must be kept tightly capped and segregated according to
compatibility.[10]

Workflow for Safe Handling of Acid Orange 116
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Workflow for Safe Handling of Acid Orange 116
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Caption: Workflow for the safe handling of Acid Orange 116.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

